5-Carboxy-2,1,3-benzoxadiazol-1-ium-1-olate
Cat. No. B1585301
M. Wt: 180.12 g/mol
InChI Key: AXRCJZJVVZUOHN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08119632B2
Procedure details
In a 3 L reactor fitted with mechanical stirring, reflux condenser, thermometer and nitrogen inlet, KOH (72.46 g) was dissolved in ethanol (250 ml) and water (250 ml). 4-Amino-3-nitrobenzoic acid (100 g) was added and the orange suspension was heated to 65-70° C. within 30 minutes. The resulting suspension was stirred at the same temperature for 45 minutes and cooled to 0° C.±5° C. within 30 minutes. A commercially available (13% w/w) solution of sodium hypochlorite (448.93 g) was added drop wise within 1.5 hours at 0° C.±5° C. The reaction mixture was stirred at the same temperature for 2 hours and controlled by TLC (CHCl3 100/acetone 2/acetic acid 1). Water (350 ml) was added within 15 minutes at 0° C.±5° C. to give a fine yellow suspension. The reaction mixture was then acidified with a 6N HCl solution (239 ml) until 0.5
Yield
88.8%
Identifiers
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REACTION_CXSMILES
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[OH-:1].[K+].[NH2:3][C:4]1[CH:12]=[CH:11][C:7]([C:8]([OH:10])=[O:9])=[CH:6][C:5]=1[N+:13]([O-:15])=O.Cl[O-].[Na+].Cl.[Na+].[Cl-]>C(O)C.O.C(O)(=O)C.CC(C)=O.C(Cl)(Cl)Cl>[N+:3]1([O-:1])[O:15][N:13]=[C:5]2[CH:6]=[C:7]([C:8]([OH:10])=[O:9])[CH:11]=[CH:12][C:4]=12 |f:0.1,3.4,6.7|
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Inputs
Step One
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
|
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Smiles
|
CC(=O)C
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
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Smiles
|
C(Cl)(Cl)Cl
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Step Three
Step Four
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Name
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|
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Quantity
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100 g
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Type
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reactant
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Smiles
|
NC1=C(C=C(C(=O)O)C=C1)[N+](=O)[O-]
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Step Five
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Name
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Quantity
|
448.93 g
|
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Type
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reactant
|
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Smiles
|
Cl[O-].[Na+]
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Step Six
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Name
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|
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Quantity
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239 mL
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|
Type
|
reactant
|
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Smiles
|
Cl
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Step Seven
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Name
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|
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Quantity
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58.44 g
|
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Type
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reactant
|
|
Smiles
|
[Na+].[Cl-]
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Step Eight
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Name
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|
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Quantity
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250 mL
|
|
Type
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solvent
|
|
Smiles
|
O
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Step Nine
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Name
|
|
|
Quantity
|
350 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
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Step Ten
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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67.5 (± 2.5) °C
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Stirring
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Type
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CUSTOM
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|
Details
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The resulting suspension was stirred at the same temperature for 45 minutes
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|
Rate
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UNSPECIFIED
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RPM
|
0
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Other
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Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
In a 3 L reactor fitted with mechanical stirring
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
reflux condenser
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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cooled to 0° C.±5° C. within 30 minutes
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|
Duration
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30 min
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STIRRING
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Type
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STIRRING
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Details
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The reaction mixture was stirred at the same temperature for 2 hours
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Duration
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2 h
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
to give a fine yellow suspension
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STIRRING
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Type
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STIRRING
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|
Details
|
the resulting suspension was stirred at 0° C.±5° C. for 1.5 hours under nitrogen
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|
Duration
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1.5 h
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FILTRATION
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Type
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FILTRATION
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|
Details
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The solid was collected by filtration
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WASH
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Type
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WASH
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|
Details
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washed with 3×400 ml water
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CUSTOM
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Type
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CUSTOM
|
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Details
|
dried (40° C., 30 mbars, 12 hours)
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Duration
|
12 h
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Outcomes
Product
Details
Reaction Time |
45 min |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
[N+]=1(ON=C2C1C=CC(=C2)C(=O)O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 83.6 g | |
| YIELD: PERCENTYIELD | 88.8% | |
| YIELD: CALCULATEDPERCENTYIELD | 84.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
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